Cas no 2060034-60-6 (2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one)

• Product Name: 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one
• CAS No: 2060034-60-6
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• MDL: MFCD30487333
• CID: 5173547
• PubChem ID: 125450654
• Update Time: 2025-06-08

2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Phenylmethoxyphenyl)-6,7,8,9-tetrahydropyrazino[1,2-a]pyrimidin-4-one
• 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

• MDL： MFCD30487333
• Inchi： 1S/C20H19N3O2/c24-20-12-18(22-19-13-21-10-11-23(19)20)16-6-8-17(9-7-16)25-14-15-4-2-1-3-5-15/h1-9,12,21H,10-11,13-14H2
• InChI Key： OKJCXNSUSIOOIJ-UHFFFAOYSA-N
• SMILES： C12CNCCN1C(=O)C=C(C1=CC=C(OCC3=CC=CC=C3)C=C1)N=2

Additional information on 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

Introduction to 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS No. 2060034-60-6)

2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one, with the CAS number 2060034-60-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimido[1,2-a]piperazinones, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.

The molecular structure of 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one is characterized by a fused pyrimidine and piperazine ring system substituted with a benzyloxyphenyl group. This specific substitution pattern imparts unique pharmacological properties to the molecule, making it a promising candidate for further investigation in drug development.

Recent studies have highlighted the potential of 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one has shown promising antitumor effects. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key proteins involved in cell cycle regulation and DNA repair. The selective cytotoxicity observed in these studies suggests that 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one could be a valuable lead compound for the development of novel anticancer agents.

The neuroprotective potential of 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one has also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrimido1，2-apiperazin-4-one have been investigated to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further optimize the therapeutic potential of 2-4-(benzyloxy)phenyl-4， H， 6， H， 7， H， 8， H， 9， H-pyrimido1， 2-apiperazin-4-one, ongoing research is focused on structure-activity relationship (SAR) studies. These studies aim to identify key structural modifications that can enhance the potency and selectivity of the compound while minimizing potential side effects. Preliminary results from SAR studies have identified several derivatives with improved pharmacological profiles.

In conclusion, 2 - 4 - ( benzyloxy ) phenyl - 4 H , 6 H , 7 H , 8 H , 9 H - pyrimido [ 1 , 2 - a ] piperazin - 4 - one (CAS No. 2060034 - 60 - 6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical investigation. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and therapeutic potential in various diseases.